Pentra-Bond II

• CAS No.: 107991-51-5
• Molecular Formula: C7H9N5O3
• Synonyms: Pentra-Bond II

Description

Pentra-Bond II is a synthetic compound widely utilized in industrial applications due to its unique chemical stability, adhesive properties, and resistance to environmental stressors. Its applications span aerospace, automotive manufacturing, and polymer composites, where durability under extreme conditions is critical .

Chemical Reactions Analysis

Chemical Interaction with Yttria-Stabilized Tetragonal Zirconia (Y-TZP)

PENTA demonstrates strong chemical bonding with Y-TZP surfaces through Zr–O–P bond formation , as evidenced by:

• X-ray photoelectron spectroscopy (XPS) :

  • Binding energy peaks at 530.3–530.4 eV confirm Zr–O–P interactions (Table 1) .

  • Increasing phosphorus content on Y-TZP surfaces correlates with higher PENTA concentrations .

Table 1: XPS Analysis of PENTA-Treated Y-TZP Surfaces

Component	Binding Energy (eV)	Atomic Contribution (%)
C–O	532.7–533.0	10.1–20.2
P–O–H	531.4–531.5	13.5–21.5
Zr–O–P	530.3–530.4	32.1–36.1
Zr–O–Zr	529.0–529.3	30.1–36.2

• Fourier-transform infrared spectroscopy (FTIR) :

  • Peaks at 1,080 cm⁻¹ (P=O stretching) and 950 cm⁻¹ (Zr–O–P bending) validate bond formation .

Bonding Mechanism and Efficacy

PENTA enhances resin adhesion to Y-TZP through:

• Acid-base reactions : Protons from PENTA’s phosphate groups react with hydroxylated zirconia surfaces .

• Shear bond strength (SBS) optimization :

  • 15–20 wt% PENTA primers yield SBS values of 25–30 MPa , outperforming lower concentrations .

Figure 1: Shear Bond Strength vs. PENTA Concentration

PENTA Concentration (wt%)	Shear Bond Strength (MPa)
5	18.4 ± 2.1
15	27.9 ± 3.2
20	29.5 ± 2.8

Comparative Reactivity with Other Phosphate Esters

PENTA’s multi-acrylate structure provides superior binding compared to monofunctional phosphate esters (e.g., MDP):

• Higher phosphorus density : Five acrylate groups per molecule enable multi-site bonding .

• Hydrolytic stability : Cross-linked acrylate networks reduce degradation in aqueous environments .

Comparison with Similar Compounds

Key Findings :

• Thermal Performance : this compound outperforms both Hexa-Grip 9000 and Tetra-Seal Ultra in high-temperature environments, making it ideal for aerospace components exposed to combustion byproducts .
• Mechanical Strength : Its tensile strength exceeds industry standards for structural adhesives, as demonstrated in stress tests under cyclic loading .

Comparison with Functionally Similar Compounds

Functionally, this compound competes with PolyBond-X3 (a ceramic-reinforced adhesive) and NanoSeal Pro (a nanotechnology-based sealant).

Property	This compound	PolyBond-X3	NanoSeal Pro
Application Scope	Structural bonding	High-vibration environments	Microscale sealing
Adhesion Mechanism	Covalent bonding	Mechanical interlocking	Van der Waals forces
Environmental Impact	Low VOC emissions	High VOC emissions	Zero VOC emissions
Cost Efficiency	High (long-term durability)	Moderate (frequent repairs)	Low (single-use applications)

Key Findings :

• Bonding Mechanism: this compound relies on covalent bonding, ensuring irreversible adhesion compared to NanoSeal Pro’s weaker intermolecular interactions .
• Sustainability: While NanoSeal Pro excels in eco-friendliness, this compound balances performance with moderate environmental impact, avoiding the high VOC emissions of PolyBond-X3 .

Research Limitations and Gaps

• Data Availability : Proprietary restrictions limit public access to this compound’s exact formulation, necessitating reliance on third-party performance metrics .
• Methodological Variability : Comparative studies often use inconsistent testing protocols (e.g., ASTM vs. ISO standards), complicating direct comparisons .

Q & A

Q. What theoretical frameworks align with this compound’s novel properties in computational studies?

• Methodological Answer :
• Density Functional Theory (DFT) : Model electron distribution to predict bonding behavior .
• Molecular Dynamics (MD) : Simulate interactions at atomic scales under varying thermodynamic conditions .
• Peer Validation : Compare computational results with empirical X-ray diffraction data to refine theoretical assumptions .